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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Ubersicht tiber die Molekdlstruktur und die
spektroskopischen Eigenschaften von Trichlormethylsilan (CHsSiCls). Es fasst die
verfligbaren quantitativen Daten zusammen, beschreibt die experimentellen Protokolle zur
Datenerfassung und visualisiert die molekulare und analytische Struktur.

Molekiilstruktur

Trichlormethylsilan, auch als Methyltrichlorsilan bekannt, ist eine Organosiliciumverbindung
mit der chemischen Formel CHsSIiCls.[1][2] Die Struktur besteht aus einem zentralen
Siliciumatom, das tetraedrisch an eine Methylgruppe (-CHs) und drei Chloratome (-ClI)
gebunden ist.

Abbildung 1: Molekulstruktur von Trichlormethylsilan.

Physikalisch-chemische Eigenschaften

Die grundlegenden physikalisch-chemischen Eigenschaften von Trichlormethylsilan sind in
Tabelle 1 zusammengefasst.
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Eigenschaft Wert Referenz
Summenformel CHsCIsSi [1]
Molekulargewicht 149.48 g/mol [3]
CAS-Nummer 75-79-6 [3]

Farblose, rauchende
Aussehen Flissigkeit mit stechendem [3]

Geruch

Spektroskopische Daten

Die spektroskopische Analyse ist entscheidend fur die strukturelle Aufklarung und
Charakterisierung von Trichlormethylsilan.

Kernspinresonanz (NMR) Spektroskopie

Die NMR-Spektroskopie liefert detaillierte Informationen tber die chemische Umgebung der
magnetisch aktiven Kerne.

H-NMR-Spektrum

Das *H-NMR-Spektrum von Trichlormethylsilan zeigt ein einzelnes Singulett fur die drei
aquivalenten Protonen der Methylgruppe.

Parameter Wert
Chemische Verschiebung () 1.131 ppm
Lésungsmittel CDCls
Frequenz 300 MHz
Multiplizitat Singulett

13C-NMR- und 2°Si-NMR-Spektren
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Obwohl in verschiedenen Datenbanken wie SpectraBase und PubChem auf die Existenz von
13C-NMR- und 2°Si-NMR-Spektren fir Trichlormethylsilan hingewiesen wird, konnten in den
durchgefuhrten Suchen keine spezifischen Werte fiir die chemischen Verschiebungen
gefunden werden.[3][4][5][6][7]

Massenspektrometrie (MS)

Die Massenspektrometrie gibt Aufschluss Uber die Masse und die Fragmentierung des

Molekdls.

m/z Relative Intensitat (%)
148 11.2

133 100.0

135 98.3

137 33.6

113 23.4

115 154

63 275

Schwingungsspektroskopie (IR und Raman)

Die Infrarot- (IR) und Raman-Spektroskopie sind komplementare Techniken zur Untersuchung
der molekularen Schwingungen. Detaillierte experimentelle Spektren mit einer vollstandigen
Zuordnung der Schwingungsbanden konnten in den vorliegenden Recherchen nicht gefunden
werden. Es wird jedoch berichtet, dass die Torsionsschwingung der Methylgruppe um die Si-C-
Achse bei etwa 165 cm™1 liegt, aber aufgrund ihrer Symmetrie sowohl im IR- als auch im
Raman-Spektrum inaktiv ist.[8]

Experimentelle Protokolle
NMR-Spektroskopie
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Probenvorbereitung: Eine kleine Menge Trichlormethylsilan (ca. 0.04 ml) wird in einem
NMR-R6hrchen in ca. 0.5 ml deuteriertem Chloroform (CDCIs) gel6st.[1] Tetramethylsilan
(TMS) wird typischerweise als interner Standard fir die Kalibrierung der chemischen
Verschiebung auf O ppm verwendet.

Datenerfassung: Das *H-NMR-Spektrum wurde mit einem 300-MHz-NMR-Spektrometer
aufgenommen.[1] Fur die 13C- und 2°Si-NMR-Spektroskopie wirden Standard-
Pulssequenzen verwendet, wobei fir das 2°Si-NMR aufgrund der geringen naturlichen
Haufigkeit und des potenziell langen Relaxationszeiten moglicherweise langere Messzeiten
oder spezielle Techniken wie die Kreuzpolarisation (CP) erforderlich sind.

Massenspektrometrie

lonisierungsmethode: Die Daten wurden mittels Elektronenionisation (EIl) bei einer Energie
von 75 eV gewonnen.[1]

Gerateparameter: Die Quelltemperatur wurde auf 260 °C und die Probentemperatur auf 180
°C eingestellt.[1]

Analyse: Die erzeugten lonen werden nach ihrem Masse-zu-Ladung-Verhaltnis (m/z) in
einem Massenanalysator getrennt und von einem Detektor erfasst, um das Massenspektrum
Zu erzeugen.

Schwingungsspektroskopie

IR-Spektroskopie: Fur die Aufnahme eines IR-Spektrums von flissigem Trichlormethylsilan
kann die Substanz als dunner Film zwischen zwei Salzplatten (z. B. KBr oder NaCl)
aufgetragen werden. Alternativ kann eine Gasphasenmessung in einer Gaskivette
durchgefuhrt werden. Das Spektrum wird typischerweise in einem Fourier-Transform-Infrarot
(FTIR)-Spektrometer aufgezeichnet.

Raman-Spektroskopie: Das Raman-Spektrum einer flissigen Probe wird tblicherweise in
einer Quarzkuvette aufgenommen. Ein Laser, z. B. ein Nd:YAG-Laser, wird zur Anregung der
Probe verwendet, und das gestreute Licht wird analysiert.

Analytischer Arbeitsablauf
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Die folgende Abbildung veranschaulicht die Beziehung zwischen den spektroskopischen
Methoden und den daraus abgeleiteten Strukturinformationen fiir Trichlormethylsilan.

Trichlormethylsilan
(CH3SICI3)

NMR Spektroskopie Massenspektrometrie Schwingungsspektroskopie
(tH, 13C, 2°Si) (EI-MS) (IR & Raman)

Konnektivitat & Chemische Umgebung Molekilmasse & Funktionelle Gruppen &
(Si-CH3, Si-Cl) Fragmentierungsmuster Schwingungsmoden

'

Bestatigte Molekdlstruktur
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Abbildung 2: Workflow der spektroskopischen Analyse von Trichlormethylsilan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technischer Leitfaden zu Trichlormethylsilan:
Molekulstruktur und spektroskopische Analyse]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b14281748#molek-Istruktur-und-spektroskopische-
daten-von-trichlormethylsilan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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